Cas no 117043-46-6 (Ethyl 2-(2,5-Dioxoimidazolidin-1-yl)acetate)

• Product Name: Ethyl 2-(2,5-Dioxoimidazolidin-1-yl)acetate
• CAS No: 117043-46-6
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• MDL: MFCD06357822
• CID: 227205
• PubChem ID: 2512407
• Update Time: 2025-05-26

Ethyl 2-(2,5-Dioxoimidazolidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1-Imidazolidineaceticacid, 2,5-dioxo-, ethyl ester
• ETHYL (2,5-DIOXOIMIDAZOLIDIN-1-YL)ACETATE
• ethyl 2-(2,5-dioxoimidazolidin-1-yl)acetate
• (2,5-dioxo-imidazolidin-1-yl)-acetic acid ethyl ester
• (2,5-Dioxo-imidazolidin-1-yl)-essigsaeure-aethylester
• AC1M8FUH
• AC1Q34UD
• ACMC-1C2LJ
• CTK4B0122
• EN300-10026
• Z18358098
• 117043-46-6
• ethyl2-(2,5-dioxoimidazolidin-1-yl)acetate
• SCHEMBL16223202
• 1-Imidazolidineacetic acid, 2,5-dioxo-, ethyl ester
• Ethyl (2,5-dioxo-imidazolidin-1-yl)-acetate
• AKOS000118561
• DTXSID60368850
• CS-0221849
• Ethyl(2,5-dioxoimidazolidin-1-yl)acetate
• J-520465
• STL577096
• G32084
• Ethyl 2-(2,5-Dioxoimidazolidin-1-yl)acetate

• MDL： MFCD06357822
• Inchi： 1S/C7H10N2O4/c1-2-13-6(11)4-9-5(10)3-8-7(9)12/h2-4H2,1H3,(H,8,12)
• InChI Key： GNXORIGNFLSKCZ-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C(NCC1=O)=O)=O

Computed Properties

• Exact Mass: 186.0641
• Monoisotopic Mass: 186.064057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 75.7

Experimental Properties

• Density: 1.303
• Melting Point: 84-85 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.49
• PSA: 75.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(2,5-Dioxoimidazolidin-1-yl)acetate

Ethyl 2-(2,5-Dioxoimidazolidin-1-yl)acetate (CAS No. 117043-46-6): A Comprehensive Overview

Ethyl 2-(2,5-Dioxoimidazolidin-1-yl)acetate (CAS No. 117043-46-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl imidazolidinedione acetate, is characterized by its unique structure and diverse applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The molecular formula of Ethyl 2-(2,5-Dioxoimidazolidin-1-yl)acetate is C₈H₁₁N₃O₄, and it has a molecular weight of approximately 209.19 g/mol. The compound features an imidazolidinedione ring, which is a cyclic structure with two ketone groups, and an ester functional group attached to an acetate moiety. This combination of functional groups imparts unique chemical properties that make it a valuable building block in various synthetic pathways.

In recent years, the interest in Ethyl 2-(2,5-Dioxoimidazolidin-1-yl)acetate has been driven by its potential applications in the development of new drugs. Research has shown that compounds containing imidazolidinedione rings can exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* highlighted the use of ethyl imidazolidinedione acetate as a key intermediate in the synthesis of novel antiviral agents targeting RNA viruses such as influenza and hepatitis C.

The synthetic versatility of Ethyl 2-(2,5-Dioxoimidazolidin-1-yl)acetate is another factor contributing to its importance in pharmaceutical research. The compound can be synthesized through various methods, including the reaction of ethyl bromoacetate with imidazolidinedione derivatives under appropriate conditions. This flexibility in synthesis allows researchers to tailor the compound for specific applications, such as enhancing solubility or improving pharmacokinetic properties.

Beyond its role in drug development, Ethyl 2-(2,5-Dioxoimidazolidin-1-yl)acetate has also found applications in other areas of chemistry. For example, it can be used as a reagent in organic synthesis to introduce functional groups or modify existing molecules. Its ability to participate in various chemical reactions makes it a valuable tool for chemists working on complex molecule synthesis.

In the context of environmental and safety considerations, Ethyl 2-(2,5-Dioxoimidazolidin-1-yl)acetate is generally considered safe for laboratory use when proper handling protocols are followed. However, like any chemical compound, it should be stored and used under controlled conditions to prevent potential hazards. Researchers are encouraged to consult safety data sheets (SDS) and adhere to best practices for handling and disposal.

The ongoing research into Ethyl 2-(2,5-Dioxoimidazolidin-1-yl)acetate continues to uncover new possibilities for its use. For instance, recent studies have explored its potential as a precursor for the synthesis of biodegradable polymers with controlled release properties. These polymers have applications in drug delivery systems where sustained release of active ingredients is desired.

In conclusion, Ethyl 2-(2,5-Dioxoimidazolidin-1-yl)acetate (CAS No. 117043-46-6) is a multifaceted compound with significant potential in both pharmaceutical and synthetic chemistry. Its unique structure and versatile properties make it an important molecule for researchers aiming to develop innovative solutions in various scientific fields. As research continues to advance, the applications of this compound are likely to expand further, contributing to advancements in medicine and materials science.